Cas no 1788041-65-5 (4-Methoxy-1-methyl-1H-pyrrolo[2,3-b]pyridine)

• Product Name: 4-Methoxy-1-methyl-1H-pyrrolo[2,3-b]pyridine
• CAS No: 1788041-65-5
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• MDL: MFCD28501559
• CID: 2094378
• PubChem ID: 91825898
• Update Time: 2025-05-21

4-Methoxy-1-methyl-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-1-methyl-1H-pyrrolo[2,3-b]pyridine
• CS-0050821
• 1H-Pyrrolo[2,3-b]pyridine, 4-methoxy-1-methyl-
• PB41331
• AKOS025289741
• 4-Methoxy-1-methylpyrrolo[2,3-b]pyridine
• AS-52311
• P14757
• 1788041-65-5

• MDL： MFCD28501559
• Inchi： 1S/C9H10N2O/c1-11-6-4-7-8(12-2)3-5-10-9(7)11/h3-6H,1-2H3
• InChI Key： JNXUVMAMKPMLAE-UHFFFAOYSA-N
• SMILES： O(C)C1C=CN=C2C=1C=CN2C

Computed Properties

• Exact Mass: 162.079312947g/mol
• Monoisotopic Mass: 162.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 27Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 4-Methoxy-1-methyl-1H-pyrrolo[2,3-b]pyridine

4-Methoxy-1-methyl-1H-pyrrolo[2,3-b]pyridine: A Comprehensive Overview

4-Methoxy-1-methyl-1H-pyrrolo[2,3-b]pyridine (CAS No. 1788041-65-5) is a structurally unique heterocyclic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolopyridines, which are fused bicyclic systems consisting of a pyrrole ring and a pyridine ring. The presence of a methoxy group at the 4-position and a methyl group at the 1-position introduces distinct electronic and steric properties, making it a valuable molecule for various applications.

The synthesis of 4-Methoxy-1-methyl-1H-pyrrolo[2,3-b]pyridine has been explored through several methodologies, including palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis. Recent advancements in catalytic systems have enabled more efficient and selective routes to this compound, reducing reaction times and improving yields. For instance, researchers have employed Suzuki-Miyaura coupling reactions to construct the pyrrolopyridine core with high precision. These methods not only enhance the scalability of the synthesis but also pave the way for further functionalization studies.

One of the most promising applications of 4-Methoxy-1-methyl-1H-pyrrolo[2,3-b]pyridine lies in its potential as a pharmacological agent. Preclinical studies have demonstrated its ability to modulate key biological targets, such as kinase enzymes and G-protein coupled receptors (GPCRs). For example, recent research has highlighted its inhibitory effects on cyclin-dependent kinases (CDKs), which are implicated in various cancer pathways. This suggests that 4-Methoxy-1-methyl-1H-pyrrolo[2,3-b]pyridine could serve as a lead compound for developing anti-cancer therapies.

In addition to its therapeutic potential, 4-Methoxy-1-methyl-1H-pyrrolo[2,3-b]pyridine has shown promise in materials science applications. Its aromaticity and heteroatom-rich structure make it an attractive candidate for use in organic electronics. Researchers have investigated its properties as a component in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Initial results indicate that this compound exhibits favorable charge transport characteristics, which could be harnessed for next-generation electronic devices.

The structural versatility of 4-Methoxy-1-methyl-1H-pyrrolo[2,3-b]pyridine also lends itself to combinatorial chemistry approaches. By modifying the substituents on the pyrrole and pyridine rings, chemists can generate a library of analogs with diverse biological and physical properties. This approach is particularly useful for drug discovery campaigns where high-throughput screening is employed to identify lead compounds with desired activities.

From an environmental standpoint, the synthesis and application of 4-Methoxy-1-methyl-1H-pyrrolo[2,3-b]pyridine must adhere to green chemistry principles. Researchers are increasingly focusing on developing eco-friendly synthetic routes that minimize waste generation and reduce energy consumption. For instance, solvent-free reactions and catalytic processes are being explored to enhance the sustainability of this compound's production.

In conclusion, 4-Methoxy-1-methyl-1H-pyrrolo[2,3-b]pyridine (CAS No. 1788041-65-5) stands out as a multifaceted compound with significant potential across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application studies, positions it as a valuable tool for future research and development efforts.